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Compound of Interest

Compound Name: 2-Methylquinazolin-4-amine

CAS No.: 3440-46-8

Cat. No.: B1601012 Get Quote

Executive Summary & Chemical Profile
2-Methylquinazolin-4-amine (CAS: 3440-46-8) is a nitrogen-containing heterocyclic amine

often utilized as a pharmacophore in drug discovery (specifically kinase inhibitor development).

[1] While standard Safety Data Sheets (SDS) classify it primarily as an irritant, its structural

similarity to potent bioactive agents necessitates a precautionary disposal strategy.[1]

This guide outlines the definitive protocol for the containment, classification, and destruction of

this compound, ensuring compliance with RCRA (US) and CLP (EU) standards while mitigating

the specific risks associated with nitrogenous heterocycles.
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Parameter Specification

Chemical Name 2-Methylquinazolin-4-amine

CAS Number 3440-46-8

Molecular Formula C₉H₉N₃

Molecular Weight 159.19 g/mol

Physical State Solid (Crystalline powder)

Acidity/Basicity
Weak base (pKa ~5-6 estimated for quinazoline

N1)

Solubility
Sparingly soluble in water; Soluble in DMSO,

Methanol, DCM

Hazard Assessment & "The Why"
Expertise & Causality: Understanding the chemical behavior dictates the disposal method.

The Nitrogen Factor (NOx Generation)
Unlike simple hydrocarbons, 2-Methylquinazolin-4-amine contains three nitrogen atoms in its

rigid bicyclic structure.[1]

Risk: Improper incineration at low temperatures can lead to the formation of Nitrogen Oxides

(NOx), which are regulated pollutants.[1]

Protocol Implication: Waste must be flagged for high-temperature incineration with

secondary combustion and scrubbing (Code: INCIN).[1]

Pharmacophore Bioactivity
Quinazoline derivatives are the backbone of many EGFR inhibitors (e.g., Gefitinib).[1]

Risk: Even if this specific intermediate is not a confirmed carcinogen, it possesses the

structural potential to interact with biological kinases.[1]
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Protocol Implication: Treat as a P-List equivalent (acutely toxic) for safety margins, even if

legally classified only as an irritant.[1] Do not dispose of via sanitary sewer systems.[1]

Chemical Incompatibility
As a basic amine, this compound poses an exothermic risk if mixed with strong acids or

oxidizers.[1]

Risk: Violent reaction or generation of toxic vapors.[1]

Protocol Implication: Strictly segregate from waste streams containing Nitric Acid, Peroxides,

or Piranha solution.[1]

Step-by-Step Disposal Protocol
Phase 1: Waste Stream Classification
Before removing the chemical from the bench, assign the correct waste stream.[1]

RCRA Code (US): Not a P- or U-listed waste.[1] Assign D001 (Ignitable) if in organic solvent,

or classify as Non-Regulated Organic Solid if pure.[1]

EU Waste Code (EWC):07 01 04* (Other organic solvents, washing liquids and mother

liquors).

Phase 2: Bench-Level Containment (The Self-Validating
System)[1]
Scenario A: Solid Waste (Pure Powder)

Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Glass is acceptable

but poses a breakage risk.[1]

Labeling: Affix a hazardous waste label immediately. Write "2-Methylquinazolin-4-amine"

fully; do not use abbreviations. Check "Toxic" and "Irritant."[1][2][3][4]

Validation: Visually inspect the solid.[1][5] If it is damp or clumping, ensure it is not reacting

with residual moisture.[1]
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Scenario B: Liquid Waste (Reaction Mixtures/HPLC Effluent)

Solvent Compatibility Check: Ensure the carrier solvent (e.g., DMSO, Methanol) is

compatible with the "General Organic" waste drum.[1]

pH Check (Crucial): Dip a pH strip into the waste solution.[1]

If pH < 4:[1] Neutralize slowly with Sodium Bicarbonate before adding to the organic waste

drum to prevent heat generation.[1]

If pH > 4:[1] Safe to add to the basic/neutral organic waste stream.[1]

Transfer: Pour into the "Non-Halogenated Organic" waste container (unless DCM is used,

then "Halogenated").

Phase 3: Final Disposal
Method:High-Temperature Incineration.[1]

Directive: Do not landfill. The stability of the quinazoline ring means it persists in soil/water.[1]

Vendor Instruction: Mark the manifest as "Nitrogenous Heterocycle - Requires Incineration."

Visual Workflow: Decision Tree
The following diagram illustrates the logical flow for disposing of 2-Methylquinazolin-4-amine,

ensuring no step is missed.
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Waste Generation:
2-Methylquinazolin-4-amine

Determine Physical State
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CRITICAL: Check pH
Is pH < 4?

Neutralize with NaHCO3

Yes (Acidic)

Add to Respective
Waste Carboy

No (Neutral/Basic)

High-Temp Incineration
(NOx Scrubbing)
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Figure 1: Decision tree for the segregation and disposal of 2-Methylquinazolin-4-amine,

prioritizing pH validation and solvent compatibility.

Emergency Spill Procedures
In the event of an accidental release, follow this tiered response plan.

Tier 1: Dry Spill (Powder)
PPE: Wear Nitrile gloves (double gloved), safety goggles, and an N95 or P100 respirator to

prevent inhalation of dust.[1]

Containment: Cover the spill with a damp paper towel to prevent dust generation.[1]

Cleanup: Scoop the material using a plastic spatula into a waste jar.[1] Wipe the surface with

a soap/water solution.[1][2][6]

Disposal: Label the cleanup debris as hazardous waste (Solid).

Tier 2: Wet Spill (Solution)[1]
PPE: Standard lab PPE plus chemical-resistant apron if volume > 500mL.[1]

Absorb: Use an inert absorbent (Vermiculite or Universal Pig Pads).[1] Do not use paper

towels if the solvent is an oxidizer (unlikely here, but good habit).[1]

Decontaminate: Clean the area with 10% bleach solution followed by water to degrade any

residual organic amine.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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